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[City, State] – [Date] – This technical guide provides a comprehensive overview of the 35

structural isomers of the alkane nonane (C9H20), intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. This document outlines

the systematic International Union of Pure and Applied Chemistry (IUPAC) names and known

synonyms for each isomer, presented in a clear, tabular format for efficient comparison and

reference.

Introduction to Alkane Isomerism
Alkanes are saturated hydrocarbons with the general formula C_n_H_2n+2_. Isomers are

molecules that share the same molecular formula but possess different structural arrangements

of atoms. For nonane (C9H20), there are 35 distinct structural isomers, each with unique

physical and chemical properties. The systematic naming of these isomers is governed by

IUPAC nomenclature, which provides a standardized method for unambiguous identification

based on molecular structure. While IUPAC names are the standard, some isomers may also

be known by common or trivial names.
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The following table summarizes the IUPAC names and available synonyms for all 35 structural

isomers of nonane. For many of the more complex branched isomers, a common synonym is

not widely used or documented, and the IUPAC name serves as the primary identifier.

No. IUPAC Name Synonyms

1 n-Nonane Nonane, Nonyl hydride

2 2-Methyloctane Isononane

3 3-Methyloctane Isononane

4 4-Methyloctane -

5 2,2-Dimethylheptane -

6 2,3-Dimethylheptane -

7 2,4-Dimethylheptane -

8 2,5-Dimethylheptane -

9 2,6-Dimethylheptane -

10 3,3-Dimethylheptane -

11 3,4-Dimethylheptane -

12 3,5-Dimethylheptane -

13 4

To cite this document: BenchChem. [A Comprehensive Guide to the Isomers of Nonane
(C9H20): IUPAC Nomenclature and Synonyms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b097798#iupac-name-and-synonyms-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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